Cas no 124311-20-2 (Phenol, 3-ethyl-2,4,6-triiodo-)
124311-20-2 structure
Product Name:Phenol, 3-ethyl-2,4,6-triiodo-
CAS No:124311-20-2
MF:C8H7I3O
MW:499.853999376297
CID:2760391
PubChem ID:10195916
Update Time:2025-04-21
Phenol, 3-ethyl-2,4,6-triiodo- Chemical and Physical Properties
Names and Identifiers
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- DTXSID20436569
- 124311-20-2
- SCHEMBL7926662
- Phenol, 3-ethyl-2,4,6-triiodo-
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- Inchi: 1S/C8H7I3O/c1-2-4-5(9)3-6(10)8(12)7(4)11/h3,12H,2H2,1H3
- InChI Key: LGECDBRPRCZUNH-UHFFFAOYSA-N
- SMILES: IC1C(=C(C=C(C=1CC)I)I)O
Computed Properties
- Exact Mass: 499.7631Da
- Monoisotopic Mass: 499.7631Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Phenol, 3-ethyl-2,4,6-triiodo- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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